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Compound of Interest

Compound Name: Rhodium-106

CAS No.: 14234-34-5

Cat. No.: B1219547

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the applications of Rhodium-106 (¹⁰⁶Rh)

in brachytherapy, with a focus on its use in treating uveal melanoma. It includes detailed

physical and clinical data, experimental protocols, and visualizations of key processes to

support research and development activities.

Introduction to Rhodium-106 Brachytherapy
Rhodium-106 is a beta-emitting radionuclide that is utilized in brachytherapy, a form of

radiotherapy where a sealed radiation source is placed inside or next to the area requiring

treatment. In clinical practice, ¹⁰⁶Rh is most commonly used in the form of ophthalmic plaques

for the treatment of uveal melanoma.[1][2][3] The therapeutic radiation is delivered by ¹⁰⁶Rh,

which is the daughter isotope of Ruthenium-106 (¹⁰⁶Ru). ¹⁰⁶Ru decays to ¹⁰⁶Rh, which then

emits high-energy beta particles that are effective in destroying tumor cells.[2]

The primary advantage of ¹⁰⁶Ru/¹⁰⁶Rh brachytherapy is its limited penetration depth, which

allows for the delivery of a high radiation dose to the tumor while minimizing damage to
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surrounding healthy tissues, such as the optic nerve and macula.[2][3] This characteristic

makes it particularly suitable for treating small to medium-sized intraocular tumors.[3][4]

Physicochemical Properties of Rhodium-106
Rhodium-106 is produced from the beta decay of Ruthenium-106. The key physical and decay

properties of ¹⁰⁶Rh are summarized in the table below.

Property Value

Half-life 29.8 seconds[5]

Decay Mode Beta (β⁻) emission[5][6]

Daughter Isotope Palladium-106 (¹⁰⁶Pd) (Stable)[5][6]

Maximum Beta Energy 3.54 MeV[2][7]

Mean Beta Energy 1.5 MeV[2]

Parent Isotope Ruthenium-106 (¹⁰⁶Ru)[6]

¹⁰⁶Ru Half-life Approximately 1 year[2][3]

Applications in Brachytherapy
The primary clinical application of ¹⁰⁶Rh is in plaque brachytherapy for the treatment of uveal

melanoma.[1][2][8] It is also used for retinoblastoma in certain cases.[9][10]

3.1. Uveal Melanoma

¹⁰⁶Ru/¹⁰⁶Rh plaque brachytherapy is a well-established, eye-sparing treatment for small to

medium-sized uveal melanomas.[1][2] The plaques, which contain the ¹⁰⁶Ru/¹⁰⁶Rh

radioisotope, are surgically sutured to the sclera overlying the base of the tumor. The plaque

remains in place for a prescribed period to deliver a therapeutic radiation dose to the tumor.

Clinical Efficacy and Outcomes:

Clinical studies have demonstrated good local tumor control and high rates of eye preservation

with ¹⁰⁶Ru/¹⁰⁶Rh brachytherapy.[2][11]
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Clinical Outcome Reported Values

Local Tumor Control Rate 59% to 98%[12]

5-Year Survival Rate 69% to 81.6%[1]

Eye Preservation Rate (at 48 months) ~91.8%[11]

Commonly Treated Tumor Thickness Up to 7.0 mm[2][3]

Prescribed Dose to Tumor Apex 70 Gy to 250 Gy[12]

Experimental Protocols
4.1. Preclinical Evaluation of ¹⁰⁶Ru/¹⁰⁶Rh Brachytherapy in a Rabbit Uveal Melanoma Model

This protocol outlines a general procedure for assessing the efficacy of ¹⁰⁶Ru/¹⁰⁶Rh

brachytherapy in a preclinical animal model.

Objective: To evaluate local tumor control, and treatment-related toxicity of ¹⁰⁶Ru/¹⁰⁶Rh plaque

brachytherapy in a rabbit model of uveal melanoma.

Materials:

¹⁰⁶Ru/¹⁰⁶Rh ophthalmic plaques (e.g., from BEBIG)

New Zealand White rabbits

Uveal melanoma cell line (e.g., 92.1)

Surgical instruments for ophthalmic surgery

Anesthesia and analgesics

Fundoscopy and ultrasound imaging equipment

Histopathology reagents

Methodology:
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Tumor Induction:

Culture human uveal melanoma cells.

Anesthetize the rabbits.

Surgically create a pocket in the suprachoroidal space.

Inject a suspension of uveal melanoma cells into the suprachoroidal space.

Allow the tumor to grow to a specified size (e.g., 5 mm basal diameter and 2-3 mm

thickness), monitored by fundoscopy and ultrasound.

Brachytherapy Procedure:

Anesthetize the tumor-bearing rabbits.

Perform a peritomy to expose the sclera overlying the tumor.

Localize the tumor using transillumination.

Suture a ¹⁰⁶Ru/¹⁰⁶Rh plaque of appropriate size to the sclera, ensuring it covers the entire

tumor base.

The duration of plaque placement is calculated based on the activity of the source and the

desired dose to the tumor apex (e.g., 100 Gy).

After the prescribed duration, surgically remove the plaque.

Post-Treatment Monitoring and Evaluation:

Monitor the animals for any signs of distress or toxicity.

Perform regular fundoscopy and ultrasound imaging to assess tumor regression.

At the end of the study period, euthanize the animals.

Enucleate the treated eyes and perform histopathological analysis to confirm tumor

necrosis and assess damage to surrounding ocular structures.
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4.2. In Vitro Cell Viability Assay Post-Beta Irradiation

Objective: To determine the cytotoxic effect of beta radiation from a ¹⁰⁶Ru/¹⁰⁶Rh source on

uveal melanoma cells in vitro.

Materials:

Uveal melanoma cell lines

Cell culture medium and supplements

Calibrated ¹⁰⁶Ru/¹⁰⁶Rh source

Cell viability assay kit (e.g., MTT or PrestoBlue)

Multi-well plates

Spectrophotometer or plate reader

Methodology:

Cell Seeding:

Seed uveal melanoma cells in multi-well plates at a predetermined density.

Allow the cells to adhere and grow for 24 hours.

Irradiation:

Expose the cell culture plates to the ¹⁰⁶Ru/¹⁰⁶Rh source for varying durations to deliver a

range of radiation doses.

A control group of cells should be sham-irradiated.

Cell Viability Assessment:

At specified time points post-irradiation (e.g., 24, 48, 72 hours), perform a cell viability

assay according to the manufacturer's instructions.
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Measure the absorbance or fluorescence using a plate reader.

Data Analysis:

Calculate the percentage of cell viability for each radiation dose relative to the sham-

irradiated control.

Plot a dose-response curve to determine the IC50 (the radiation dose that inhibits 50% of

cell growth).

Visualizations
5.1. Decay Chain of Ruthenium-106 to Palladium-106

Ruthenium-106 (¹⁰⁶Ru)
Half-life: ~1 year

Rhodium-106 (¹⁰⁶Rh)
Half-life: 29.8 s

β⁻ decay Palladium-106 (¹⁰⁶Pd)
(Stable)

β⁻ decay (Therapeutic)

Click to download full resolution via product page

Caption: The decay pathway of ¹⁰⁶Ru to the stable ¹⁰⁶Pd.

5.2. Generalized Workflow for Preclinical Brachytherapy Study
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Study Setup
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Develop Animal Model
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Deliver Prescribed
Radiation Dose

Surgical Removal of Plaque

Post-Treatment Monitoring
(Imaging, Clinical Signs)

Endpoint Analysis
(Histopathology, Molecular Markers)

Click to download full resolution via product page

Caption: A typical workflow for a preclinical study of ¹⁰⁶Rh brachytherapy.

5.3. Simplified Cellular Response to Beta Radiation

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1219547/docs?utm_src=pdf-body-img#application-notes-and-protocols-rhodium-106-in-brachytherapy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219547?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


¹⁰⁶Rh Beta Radiation
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Caption: Key cellular events following beta radiation exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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